![molecular formula C12H16N2O4 B8689502 Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate CAS No. 234751-00-9](/img/structure/B8689502.png)
Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate
Cat. No. B8689502
M. Wt: 252.27 g/mol
InChI Key: OCDFGCSEERXHCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08759535B2
Procedure details
4-Isobutylamino-3-nitro-benzoic acid methyl ester (950.0 mg) was prepared by following General Procedure A starting from methyl 4-chloro-3-nitrobenzoate (1.0 g) and isobutyl amine (402.0 mg) in DMF (10.0 mL). The crude product was used in the next step without further purification.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][C:3]=1[N+:12]([O-:14])=[O:13].[CH2:15]([NH2:19])[CH:16]([CH3:18])[CH3:17]>CN(C=O)C>[CH3:9][O:8][C:6](=[O:7])[C:5]1[CH:10]=[CH:11][C:2]([NH:19][CH2:15][CH:16]([CH3:18])[CH3:17])=[C:3]([N+:12]([O-:14])=[O:13])[CH:4]=1
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC1=C(C=C(C(=O)OC)C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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402 mg
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Type
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reactant
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Smiles
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C(C(C)C)N
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Step Three
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The crude product was used in the next step without further purification
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(C1=CC(=C(C=C1)NCC(C)C)[N+](=O)[O-])=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 950 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 81.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
